Cas no 31558-46-0 (Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester)

• Product Name: Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester
• CAS No: 31558-46-0
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 317279
• Update Time: 2025-05-20

Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid,(4-methoxyphenyl)methyl phenyl ester
• (4-methoxyphenyl)methyl phenyl carbonate
• 4-methoxybenzyl phenyl carbonate
• p-Methoxybenzyl phenyl carbonate
• Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester

• Inchi： 1S/C15H14O4/c1-17-13-9-7-12(8-10-13)11-18-15(16)19-14-5-3-2-4-6-14/h2-10H,11H2,1H3
• InChI Key： RMDRWXNFPZIFDS-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC=CC=1)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 258.08922

Experimental Properties

• PSA: 44.76

Additional information on Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester

Introduction to Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester (CAS No. 31558-46-0)

Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester, with the chemical formula C₁₉H₂₀O₅, is a compound of significant interest in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number CAS No. 31558-46-0, has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester consists of a benzyl ester group linked to a phenyl ester, with a methoxy substituent at the fourth position of the benzene ring. This configuration imparts specific chemical reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel esters as pharmacophores due to their ability to modulate biological pathways effectively. The presence of both ester groups in Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester suggests potential applications in the synthesis of prodrugs, which are designed to release active pharmaceutical ingredients (APIs) in a controlled manner within the body.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The methoxy group at the fourth position of the benzene ring can serve as a handle for further functionalization, allowing chemists to attach various bioactive moieties. This flexibility makes Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester a versatile building block for designing molecules with specific therapeutic profiles.

The synthesis of Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester typically involves multi-step organic reactions, including esterification and condensation processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods align with contemporary trends in green chemistry, emphasizing sustainable and efficient synthetic routes.

In the realm of pharmaceutical research, Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester has been explored for its potential role in modulating enzyme activity and receptor binding. Its structural features make it a candidate for inhibiting or activating specific biological targets, which could lead to the development of new treatments for various diseases. For instance, researchers have investigated its interactions with cytochrome P450 enzymes, which are crucial in drug metabolism.

The compound's stability under various conditions also makes it suitable for formulation into drug delivery systems. Researchers are exploring its use in creating controlled-release formulations that can enhance drug bioavailability and reduce side effects. This aligns with the broader trend toward personalized medicine, where tailored drug delivery systems play a pivotal role.

The pharmacokinetic properties of Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester are also subjects of interest. Studies have shown that esters can exhibit prolonged circulation times due to their resistance to enzymatic degradation. This characteristic could be exploited to develop long-acting drugs that require less frequent dosing, improving patient compliance and therapeutic outcomes.

In addition to its pharmaceutical applications, Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester has potential uses in material science. Its ability to undergo selective modifications allows chemists to design polymers and coatings with tailored properties. These materials could find applications in electronics, where precise control over molecular structure is essential for optimal performance.

The regulatory landscape surrounding the use of such compounds is also evolving. Regulatory agencies are increasingly focusing on ensuring that new chemical entities are safe and effective before they reach the market. This underscores the importance of rigorous testing and characterization of compounds like Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester, which could ultimately lead to better healthcare outcomes.

In conclusion, Carbonic Acid 4-Methoxy-Benzyl Ester Phenyl Ester (CAS No. 31558-46-0) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative therapies and advanced materials. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in addressing global health challenges.